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Compound of Interest

Compound Name: KC764

Cat. No.: B1212125 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides a comprehensive overview of the recommended disposal

procedures for KC764, a compound identified as (2-methylpyrazolo[1,5-a]pyridin-3-yl)-(1,2,3,4-

tetrahydropyridin-5-yl)methanone, with CAS number 94457-09-7.[1] While a specific Safety

Data Sheet (SDS) for KC764 is not publicly available, the following procedures are based on

established best practices for the disposal of hazardous chemical waste in a laboratory setting.

Immediate Safety and Handling Protocols
Prior to handling KC764 for any purpose, including disposal, it is imperative to consult the

manufacturer-supplied Safety Data Sheet (SDS). In the absence of an SDS, all chemical waste

should be treated as hazardous.[2] Laboratory personnel must be trained on proper waste

handling and disposal procedures.[2][3]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves.

Body Protection: A lab coat or chemical-resistant apron.

Storage of Chemical Waste:
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Store chemical waste in a designated Satellite Accumulation Area.[4]

Use appropriate and compatible containers, preferably plastic, that are leak-proof and tightly

sealed.[4][5]

Ensure all waste containers are properly labeled with their contents.[4][5]

Segregate different types of chemical waste to prevent dangerous reactions. For instance,

keep organic solvents separate from inorganic chemicals, and acids away from bases.[5]

Step-by-Step Disposal Procedure for KC764
Given the lack of specific hazard data for KC764, it must be disposed of as hazardous waste

through an authorized waste collection program.[2][3] Do not discharge KC764 to the sewer via

sink drains or dispose of it by evaporation.[2][3]

Waste Identification and Segregation:

Treat all KC764 waste, including contaminated materials, as hazardous.

Segregate KC764 waste from other waste streams. Do not mix it with non-hazardous

waste.

Keep solid and liquid waste forms of KC764 in separate containers.[5]

Containerization and Labeling:

Place KC764 waste in a chemically compatible container with a secure lid.

Clearly label the container with "Hazardous Waste" and the chemical name: "(2-

methylpyrazolo[1,5-a]pyridin-3-yl)-(1,2,3,4-tetrahydropyridin-5-yl)methanone" and CAS

number "94457-09-7".

Indicate the approximate quantity of the waste.

Arrange for Collection:
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to schedule a pickup.

Do not transport hazardous waste yourself.[3]

Decontamination of Empty Containers:

If the original KC764 container is to be disposed of, it must be properly decontaminated.

For containers that held acutely hazardous waste (if KC764 is determined to be so), they

must be triple-rinsed with a suitable solvent.[2][3] The rinsate must be collected and

disposed of as hazardous waste.[1]

After decontamination, deface all chemical labels on the empty container before disposing

of it as regular trash.[2][3]

Summary of Chemical and Physical Properties
While a full hazard profile is unavailable, the following data for KC764 has been compiled from

public chemical databases.

Property Value

IUPAC Name
(2-methylpyrazolo[1,5-a]pyridin-3-yl)-(1,2,3,4-

tetrahydropyridin-5-yl)methanone

CAS Number 94457-09-7

Molecular Formula C14H15N3O

Molecular Weight 241.29 g/mol

Known Applications
Reported as a platelet aggregation inhibitor.[6]

[7]

KC764 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of KC764
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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